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Compound of Interest

Compound Name: 2-Furonitrile

Cat. No.: B073164

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 2-Furonitrile. Adherence to these
procedures is critical for ensuring laboratory safety and regulatory compliance.

Understanding the Hazards of 2-Furonitrile

2-Furonitrile is a hazardous chemical that requires careful handling. It is a flammable liquid
and vapor, and is harmful if swallowed, in contact with skin, or inhaled.[1][2][3] It is also

classified as causing serious eye damage.[1][3] Awareness of these hazards is the first step in
safe handling.

Table 1: Hazard ldentification for 2-Furonitrile
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Hazard Class GHS Classification  Signal Word Hazard Statement
N Flammable Liquid, H226: Flammable
Flammability Danger o
Category 3 liquid and vapor.[1][3]

H302: Harmful if
swallowed.[1][3]
Acute Toxicity Category 4 (Oral, Danger H312: Harmful in
Dermal, Inhalation) contact with skin.[1][3]
H332: Harmful if

inhaled.[1][3]

H318: Causes serious

Eye Damage Category 1 Danger
Y J 9o J eye damage.[1][3]

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is mandatory to prevent exposure. The following table
summarizes the required PPE for handling 2-Furonitrile.

Table 2: Required Personal Protective Equipment (PPE)
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Protection Type

Required PPE

Specifications & Best
Practices

Eye and Face Protection

Chemical splash goggles and

a face shield

Goggles must meet EU EN166
or ANSI Z87.1 standards.[3][4]
A face shield should be worn

over goggles, especially when

there is a risk of splashing.[2]

[5]

Skin and Body Protection

Chemical-resistant and flame-
retardant lab coat over long-
sleeved clothing and long

pants.

A 100% cotton or other flame-
resistant lab coat is required.
Ensure the lab coat is
buttoned. Wear appropriate
shoes that cover the entire
foot.[2]

Hand Protection

Double gloving with chemical-
resistant gloves (e.g., thicker

nitrile or neoprene).

Standard disposable nitrile
gloves (=4mil) may offer splash
protection but should be
replaced immediately upon
contact.[2][6] For more
prolonged handling, consult
manufacturer-specific glove
resistance charts. Always
inspect gloves for damage

before use.[7]

Respiratory Protection

Use in a certified chemical

fume hood.

All handling of 2-Furonitrile
must be conducted in a well-
ventilated laboratory, inside a
certified chemical fume hood to
minimize inhalation exposure.
[11[2][4][8] If exposure limits
are exceeded, a NIOSH/MSHA
approved full-face respirator
with an appropriate filter (e.qg.,
type ABEK) should be used.[3]
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Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling is critical for safety. The following diagram and steps outline
the standard operating procedure for handling 2-Furonitrile from preparation to use.
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Review SDS and SOP
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Don Appropriate PPE
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Handling Phase

Post-Handling Phase

Figure 1: Experimental Workflow for Handling 2-Furonitrile
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Caption: Workflow for handling 2-Furonitrile.
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Detailed Steps:

e Preparation and Review: Before beginning any work, thoroughly review the Safety Data
Sheet (SDS) for 2-Furonitrile and this Standard Operating Procedure (SOP).[5] Ensure
eyewash stations and safety showers are accessible and unobstructed.[2][4]

e Personal Protective Equipment (PPE): Don all required PPE as outlined in Table 2.

e Fume Hood and Equipment Preparation: Ensure the chemical fume hood is functioning
correctly.[1] Gather and prepare all necessary equipment, ensuring it is clean and in good
condition. Use spark-proof tools and explosion-proof equipment.[4][8]

» Grounding: To prevent static discharge, which can ignite flammable vapors, ensure that all
metal containers and equipment are properly grounded and bonded during transfer.[2][9]

e Chemical Handling: Conduct all transfers and manipulations of 2-Furonitrile inside the fume
hood with the sash at the lowest practical height.[1][8] Avoid heating with open flames; use
heating mantles, water baths, or oil baths.[2]

o Waste Segregation: As waste is generated, segregate it into appropriately labeled hazardous
waste containers. Contaminated items such as pipette tips and wipes must be disposed of
as hazardous waste.[2][10]

o Decontamination: After the experiment is complete, decontaminate all surfaces, glassware,
and equipment that came into contact with 2-Furonitrile.[1]

» Doffing PPE and Hygiene: Remove PPE in the correct order to avoid cross-contamination.
Wash hands thoroughly with soap and water after handling the chemical and before leaving
the laboratory.[1][9]

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 2-Furonitrile and associated contaminated materials is crucial to prevent
environmental harm and ensure regulatory compliance.
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Figure 2: Disposal Workflow for 2-Furonitrile Waste
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Caption: Disposal workflow for 2-Furonitrile waste.

Detailed Steps:
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o Waste Characterization: All 2-Furonitrile waste, including contaminated materials, must be
treated as hazardous waste.[2][10]

o Containerization: Use a dedicated, leak-proof, and chemically compatible container for waste
collection.[10] Do not mix with incompatible waste streams.

o Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "2-Furonitrile,” and any associated hazard symbols (e.g., flammable, toxic).
[10]

o Storage: Keep the waste container tightly sealed when not in use. Store it in a designated,
cool, and well-ventilated secondary containment area, away from heat, ignition sources, and
incompatible materials like strong oxidizing agents, acids, and bases.[4][8][10]

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.[10] Controlled incineration at a licensed facility is a potential disposal method for
furan-containing compounds.[11][12] Do not dispose of 2-Furonitrile down the drain.[11]

» Record Keeping: Maintain accurate records of all hazardous waste generated and disposed
of, in accordance with institutional and regulatory requirements.

Emergency Procedures

Spill Response:
o Small Spill: Alert others in the area. Wearing appropriate PPE, contain the spill with an inert
absorbent material (e.g., sand, vermiculite).[10][13] Collect the material using non-sparking

tools and place it in a sealed container for hazardous waste disposal.[4] Clean the spill area
with soap and water.[14]

o Large Spill: Evacuate the area immediately. Remove all ignition sources.[9] Alert your
supervisor and contact your institution's EHS or emergency response team.

Exposure Response:
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o Skin Contact: Immediately remove all contaminated clothing.[1] Rinse the affected skin with
plenty of water for at least 15 minutes.[2] Seek medical attention.

o Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do so.[1] Seek immediate medical attention.

 Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] Seek
medical attention.

 Ingestion: Rinse mouth with water. Do NOT induce vomiting.[2] Seek immediate medical
attention.

Fire Response:

¢ In case of a small fire, use a dry chemical, carbon dioxide (CO2), or alcohol-resistant foam
extinguisher.[2] For a larger fire, evacuate the area and call emergency services.

Quantitative Data Summary

Table 3: Physical and Chemical Properties of 2-Furonitrile

Property Value

Molecular Formula C5H3NO

Molecular Weight 93.08 g/mol [4]

Appearance Light yellow to yellow-orange liquid[2][4]
Boiling Point 146 - 148 °C[4][9]

Flash Point 35 °C (95 °F) - closed cup[4][9]

Density 1.060 - 1.064 g/mL at 25 °CJ[9]

Solubilit Slightly soluble in water. Soluble in most
olubili
Y common organic solvents.[9]

Table 4: Exposure Limits

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://ehrs.upenn.edu/health-safety/lab-safety/chemical-hygiene-plan/standard-operating-procedures/sop-flammable-liquids
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://ehrs.upenn.edu/health-safety/lab-safety/chemical-hygiene-plan/standard-operating-procedures/sop-flammable-liquids
https://ehrs.upenn.edu/health-safety/lab-safety/chemical-hygiene-plan/standard-operating-procedures/sop-flammable-liquids
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://www.benchchem.com/product/b073164?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC170430050&countryCode=US&language=en
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://www.fishersci.com/store/msds?partNumber=AC170430050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC170430050&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-furonitrile.htm
https://www.fishersci.com/store/msds?partNumber=AC170430050&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-furonitrile.htm
https://www.chemicalbook.com/msds/2-furonitrile.htm
https://www.chemicalbook.com/msds/2-furonitrile.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Parameter Value Source

NIOSH IDLH (Immediately

) 25 mg/m3 NIOSHI[4][15]
Dangerous to Life or Health)

ACGIH TLV / OSHA PEL Not Established [3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b073164#personal-protective-equipment-for-handling-
2-furonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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